Cas no 64264-20-6 (Benzenepropanal, 4-(phenoxymethyl)-)

• Product Name: Benzenepropanal, 4-(phenoxymethyl)-
• CAS No: 64264-20-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 424343
• PubChem ID: 71380190
• Update Time: 2025-04-19

Benzenepropanal, 4-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-(phenoxymethyl)-
• LogP
• 3-[4-(Phenoxymethyl)phenyl]propanal
• 4-(PHENOXYMETHYL)-BENZENEPROPANAL
• Benzenepropanal,4-(phenoxymethyl)-
• 3-(4-(Phenoxymethyl)phenyl)propanal
• 64264-20-6
• DTXSID70802715

• Inchi： 1S/C16H16O2/c17-12-4-5-14-8-10-15(11-9-14)13-18-16-6-2-1-3-7-16/h1-3,6-12H,4-5,13H2
• InChI Key： YTEABGZXLVXRIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(=CC=1)CCC=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.563
• PSA: 26.3